Cas no 1305712-21-3 ((8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride)

• Product Name: (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• CAS No: 1305712-21-3
• MF: C₇H₁₄Cl₂F₂N₂
• MW: 235.102266788483
• MDL: MFCD18380707
• CID: 2092486
• PubChem ID: 50988389
• Update Time: 2025-05-22

(8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine dihydrochloride
• 7,7-Difluorooctahydropyrrolo-[1,2-a]pyrazine dihydrochloride
• (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• 1305712-21-3
• (8aS)-7,7-difluoro-2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine;dihydrochloride
• AKOS024465081
• (S)-7,7-Difluorooctahydropyrrolo[1,2-a]pyrazinedihydrochloride
• CS-0310419
• Z2030502854
• Pyrrolo[1,2-a]pyrazine, 7,7-difluorooctahydro-, hydrochloride (1:2), (8aS)-
• (8As)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazinedihydrochloride
• (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazine dihydrochloride
• (8AS)-7,7-DIFLUORO-HEXAHYDRO-1H-PYRROLO[1,2-A]PYRAZINE DIHYDROCHLORIDE
• SCHEMBL18280713
• EN300-73117
• PS-20564
• QZJJVCXSBJSFOG-ILKKLZGPSA-N
• 830-163-0
• (8aS)-7,7-difluoro-octahydropyrrolo(1,2-a)piperazine dihydrochloride

• MDL： MFCD18380707
• Inchi： 1S/C7H12F2N2.2ClH/c8-7(9)3-6-4-10-1-2-11(6)5-7;;/h6,10H,1-5H2;2*1H/t6-;;/m0../s1
• InChI Key： QZJJVCXSBJSFOG-ILKKLZGPSA-N
• SMILES： Cl.Cl.FC1(CN2CCNC[C@@H]2C1)F

Computed Properties

• Exact Mass: 234.0502102g/mol
• Monoisotopic Mass: 234.0502102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride

Compound CAS No. 1305712-21-3: (8aS)-7,7-Difluoro-octahydropyrrolo[1,2-a]pyrazine Dihydrochloride

The compound CAS No. 1305712-21-3, also known as (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

The octahydropyrrolo[1,2-a]pyrazine core of this compound is a bicyclic structure that contributes to its stability and bioavailability. The presence of two fluorine atoms at the 7-position introduces electronic effects that enhance its binding affinity to target proteins. This fluorination is a strategic modification often employed in drug design to improve pharmacokinetic profiles and reduce toxicity. The dihydrochloride salt form ensures optimal solubility and stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride. Researchers have optimized multi-step synthesis routes involving palladium-catalyzed couplings and stereoselective ring-forming reactions. These methods not only enhance the yield but also ensure the preservation of stereochemistry at the 8a position, which is critical for biological activity.

In terms of pharmacology, this compound has demonstrated potent activity in vitro against various targets, including kinases and G-protein coupled receptors (GPCRs). Preclinical studies have shown that it exhibits selectivity for certain subtypes of these targets, reducing off-target effects. This selectivity is attributed to the rigid bicyclic framework and the strategic placement of fluorine atoms, which create specific steric and electronic interactions with the target proteins.

The dihydrochloride salt form plays a crucial role in maintaining the compound's stability during formulation and storage. Its solubility properties are advantageous for oral administration, as it allows for the development of tablets or capsules with controlled release profiles. Additionally, the compound's pharmacokinetic profile has been optimized through formulation studies, ensuring sustained release and prolonged therapeutic effects.

Recent clinical trials have explored the potential of (8aS)-7,7-difluoro-octahydropyrrolo[1,2-a]pyrazine dihydrochloride in treating chronic diseases such as hypertension and neurodegenerative disorders. Early results indicate promising efficacy with minimal adverse effects, suggesting its potential as a first-line therapy in these indications. The compound's ability to cross the blood-brain barrier makes it particularly suitable for central nervous system (CNS) disorders.

In conclusion, CAS No. 1305712-21-3 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, optimized synthesis methods, and favorable pharmacological properties position it as a leading candidate for drug development. As research continues to uncover its full therapeutic potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.